Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate

• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: [1,3-benzoxazol-2-yl(phenyl)methyl] N,N-dimethylcarbamate
• InChI: InChI=1S/C17H16N2O3/c1-19(2)17(20)22-15(12-8-4-3-5-9-12)16-18-13-10-6-7-11-14(13)21-16/h3-11,15H,1-2H3
• InChI Key: NLTAMZMOCMYANZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)OC(C1=CC=CC=C1)C2=NC3=CC=CC=C3O2

Description

Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate is a compound that belongs to the class of benzoxazole derivatives. Benzoxazole derivatives are known for their diverse pharmacological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoxazole derivatives typically involves the reaction of 2-aminophenol with various reagents. The reaction conditions often include the use of solvents like methanol or acetonitrile and catalysts such as triethylamine .

Industrial Production Methods

Industrial production methods for benzoxazole derivatives often involve large-scale synthesis using similar reaction conditions as in laboratory settings. The scalability of these reactions is crucial for producing sufficient quantities for research and potential therapeutic applications .

Chemical Reactions Analysis

Types of Reactions

Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with nucleophiles or electrophiles, depending on the reaction conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles and electrophiles, depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential antibacterial and antifungal properties.

Medicine: Explored for its anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed pharmacological effects . The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate: Known for its diverse pharmacological activities.

This compound: Similar in structure but may have different pharmacological properties.